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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Cerium-Nickel (Ce-Ni) binary system is of significant interest due to the diverse magnetic

and structural properties of its intermetallic compounds. A thorough understanding of its phase

diagram is crucial for the development of new materials with tailored functionalities. This guide

provides an objective comparison of the experimental techniques used to verify the Ce-Ni

phase diagram, supported by key experimental data from various studies. While a specific

"CeNi4" phase is not reported as a stable compound in the assessed Ce-Ni binary system, this

guide focuses on the established intermetallic phases and the methodologies for their

characterization.

Data Presentation
The experimental verification of the Ce-Ni phase diagram involves determining the transition

temperatures, compositions, and crystal structures of the various phases. The following tables

summarize the quantitative data for the established intermetallic compounds in the Ce-Ni

system.

Table 1: Invariant Reactions in the Ce-Ni Binary System
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Reaction Temperature (°C) Composition (at. % Ni)

L ↔ (γCe) + Ce7Ni3 445 18.0

L + CeNi ↔ Ce7Ni3 485 30.0

L ↔ CeNi + CeNi2 640 58.0

L + CeNi3 ↔ CeNi2 780 69.0

L + Ce2Ni7 ↔ CeNi3 980 76.5

L + CeNi5 ↔ Ce2Ni7 1040 81.0

L ↔ CeNi5 + (Ni) 1290 87.5

Table 2: Crystallographic Data of Intermetallic Compounds in the Ce-Ni System

Phase Pearson Symbol Space Group Prototype

Ce7Ni3 hP20 P63/mcm Th7Fe3

CeNi oC8 Cmcm CrB

CeNi2 cF24 Fd-3m Cu2Mg

CeNi3 hP24 P63/mmc CeNi3

Ce2Ni7 hR36 R-3m Ce2Ni7

CeNi5 hP6 P6/mmm CaCu5

Experimental Protocols
The determination of the Ce-Ni phase diagram relies on a combination of experimental

techniques to identify phase boundaries and characterize the crystal structures of the

constituent phases.

1. Sample Preparation:

Arc Melting: High-purity Cerium (Ce) and Nickel (Ni) are weighed in the desired atomic

ratios. The elements are then melted together in an arc furnace under an inert argon
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atmosphere to prevent oxidation. To ensure homogeneity, the resulting alloy buttons are

typically flipped and re-melted several times.

Annealing: The as-cast alloys are sealed in quartz tubes under a partial pressure of argon

and annealed at specific temperatures for extended periods (e.g., several hundred hours).

This process allows the alloys to reach thermodynamic equilibrium. Following annealing, the

samples are quenched in cold water to retain the high-temperature phase structure.

2. Differential Thermal Analysis (DTA):

DTA is employed to determine the temperatures of phase transitions (e.g., solidus, liquidus,

eutectic, and peritectic reactions).

A small piece of the annealed alloy is placed in a sample crucible, with an inert reference

material (e.g., Al2O3) in a reference crucible.

The sample and reference are heated and cooled at a controlled rate in an inert atmosphere.

The temperature difference between the sample and the reference is recorded as a function

of temperature.

Endothermic or exothermic peaks in the DTA curve indicate phase transformations.

3. X-ray Diffraction (XRD):

XRD is used for phase identification and the determination of crystal structures.

The annealed and quenched samples are ground into a fine powder.

The powder is placed in a sample holder and irradiated with a monochromatic X-ray beam.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

The resulting diffraction pattern is a fingerprint of the phases present in the sample. By

comparing the pattern to databases (e.g., the Powder Diffraction File), the phases can be

identified.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rietveld refinement of the XRD data can be used to determine the lattice parameters and

crystal structure of each phase.

4. Electron Probe Microanalysis (EPMA):

EPMA is utilized to determine the chemical composition of the individual phases within the

microstructure of the alloys.

The annealed samples are mounted in a resin, polished to a mirror finish, and coated with a

thin layer of conductive material (e.g., carbon).

The sample is bombarded with a focused beam of high-energy electrons.

The characteristic X-rays emitted from the sample are analyzed by wavelength-dispersive

spectrometers (WDS) to quantitatively determine the elemental composition of micrometer-

sized volumes.

This technique is crucial for determining the solid solubility limits and the compositions of

phases involved in multiphase equilibria.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the verification of a

binary phase diagram, such as the Ce-Ni system.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Phase Characterization

Output

Weighing of Pure Elements
(Ce, Ni)

Arc Melting
(Inert Atmosphere)

Annealing
(Equilibrium)

Quenching
(Preserve Microstructure)

Differential Thermal Analysis (DTA)
(Transition Temperatures)

X-ray Diffraction (XRD)
(Phase Identification & Crystal Structure)

Electron Probe Microanalysis (EPMA)
(Phase Composition)

Ce-Ni Binary Phase Diagram

Click to download full resolution via product page

Caption: Experimental workflow for Ce-Ni phase diagram determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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